N-{[(4-bromo-2-fluorophenyl)amino]carbonothioyl}-4-methoxy-3-nitrobenzamide

• IUPAC Name: N-[(4-bromo-2-fluorophenyl)carbamothioyl]-4-methoxy-3-nitrobenzamide
• InChI: InChI=1S/C15H11BrFN3O4S/c1-24-13-5-2-8(6-12(13)20(22)23)14(21)19-15(25)18-11-4-3-9(16)7-10(11)17/h2-7H,1H3,(H2,18,19,21,25)
• InChI Key: GUCSMUWHJDJKJA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC(=S)NC2=C(C=C(C=C2)Br)F)[N+](=O)[O-]
• Molecular Formula: C15H11BrFN3O4S
• Molecular Weight: 428.2 g/mol

Description

Compounds like this one are typically organic molecules that contain a variety of functional groups. The name suggests that it contains a benzamide group, a nitro group, a methoxy group, and a carbonothioyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific information on this compound, it’s hard to say exactly what those steps would be.

Molecular Structure Analysis

The molecular structure of a compound like this can be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the nitro group could potentially be reduced, or the benzamide group could participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties such as solubility, melting point, boiling point, etc., can be determined using various analytical techniques.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s a drug, it might interact with a specific protein in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It’s always important to handle chemicals with care and to follow appropriate safety protocols.

Future Directions

Future research could involve studying the properties of this compound in more detail, exploring its potential uses, and developing methods for its synthesis.